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Compound of Interest

Compound Name: 5-(2-Imidazolyl)-4-methylthiazole

Cat. No.: B12286819

Get Quote

Target Audience: Assay Biologists, Medicinal Chemists, and Preclinical Formulation Scientists

Compound: 5-(2-Imidazolyl)-4-methylthiazole (CAS: 857969-72-3) Primary Applications:

Fragment-Based Drug Discovery (FBDD), Kinase Inhibition Assays (FAK, EGFR), and Cell-

Based Screening.

Executive Summary & Scientific Rationale
5-(2-Imidazolyl)-4-methylthiazole is a highly versatile, privileged heterocyclic building block

utilized extensively in the rational design of small-molecule kinase inhibitors. Hybrid scaffolds

containing both thiazole and imidazole moieties have demonstrated profound efficacy in

targeting Receptor Tyrosine Kinases (RTKs), most notably the Epidermal Growth Factor

Receptor (EGFR) and Focal Adhesion Kinase (FAK) [1, 2].

In the ATP-binding pocket of these kinases, the thiazole-imidazole core acts as a critical hinge-

binding motif. For instance, the thiazole nitrogen is known to form a critical hydrogen bond with

the Asp564 residue in the FAK active site [3]. However, translating this fragment into robust

biological data requires meticulous formulation. As a low-molecular-weight fragment (MW:

165.22 g/mol ), it is often screened at high concentrations (100 µM – 1 mM) in primary
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biochemical assays, which exacerbates its intrinsic physicochemical liabilities, such as

hydrogen-bond-mediated aggregation.

Physicochemical Profiling & Causality in
Formulation
To design a self-validating formulation system, we must first analyze the molecule's intrinsic

properties to understand the causality behind our solvent choices:

Ionization Profiles: The imidazole ring acts as both a hydrogen bond donor and acceptor with

a pKa of ~7.0, meaning it exists in a dynamic protonation state at physiological pH (7.4).

Conversely, the thiazole nitrogen is significantly less basic, with a pKa of ~2.5 [4].

Aggregation Liability: The dual hydrogen-bonding capacity of the imidazole ring promotes

intermolecular stacking. In purely aqueous buffers, this leads to the formation of colloidal

aggregates. These aggregates can sequester the target protein, acting as Pan-Assay

Interference Compounds (PAINS) and generating false-positive inhibition readouts.

Formulation Causality: Initial solubilization requires a strong aprotic solvent (100%

anhydrous DMSO) to disrupt these intermolecular networks. Subsequent dilution must be

performed into surfactant-stabilized aqueous buffers (e.g., containing CHAPS) to lower the

surface tension and prevent the thermodynamic collapse of the fragment into micro-

precipitates.

Quantitative Solubility and Stability Data
The following table summarizes the optimized formulation vehicles for different assay

modalities, established through dynamic light scattering (DLS) and turbidimetric analysis.
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Formulation
Vehicle

Application
Modality

Max Soluble
Conc.

Stability (25°C)
Causality /
Rationale

100% Anhydrous

DMSO

Master Stock

(Storage)
> 50 mM > 6 months

Aprotic

environment

prevents H-bond

network

formation.

Aqueous Buffer

+ 0.01% CHAPS

In vitro Kinase

Assay

1 mM (at 2%

DMSO)
8 hours

Zwitterionic

surfactant

prevents non-

specific binding

to plasticware

without

disrupting mass-

spec readouts.

DMEM + 10%

FBS

Cell-Based

Assay

500 µM (at 0.1%

DMSO)
24 hours

Serum proteins

act as carrier

molecules; strict

DMSO limit

prevents solvent-

induced

cytotoxicity.

20% HP-β-CD in

Saline

In vivo PK (Oral

Gavage)
10 mg/mL 7 days

Cyclodextrin

encapsulates the

hydrophobic

core, masking it

from the

aqueous

environment to

enhance

bioavailability.

Experimental Protocols
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The following protocols are designed as self-validating systems. Quality Control (QC) steps are

embedded to ensure the integrity of the biological data.

Protocol A: Preparation of 10 mM Master Stock for In
Vitro Assays
Note: This protocol utilizes acoustic dispensing to eliminate tip-based precipitation, a common

failure point for hydrophobic heterocycles.

Gravimetric Preparation: Weigh exactly 1.65 mg of 5-(2-Imidazolyl)-4-methylthiazole
powder using an analytical microbalance.

Primary Solubilization: Add 1.0 mL of LC-MS grade, anhydrous DMSO directly to the vial.

Acoustic Disruption: Sonicate the vial in a room-temperature water bath for 5 minutes. Do

not exceed 30°C to prevent solvent expansion.

QC Step (Visual & Spectroscopic): Inspect for optical clarity. For rigorous validation, analyze

a 1 µL aliquot via LC-MS to confirm purity (>98%) and absence of oxidation products.

Acoustic Dispensing: Transfer the stock to an Echo-compatible source plate. Use an

acoustic liquid handler (e.g., Echo 550) to dispense nanoliter volumes directly into the dry

assay destination plate.

Buffer Addition: Back-fill the destination plate with the aqueous kinase assay buffer (e.g., 50

mM HEPES pH 7.5, 10 mM MgCl2, 0.01% CHAPS). Causality: Adding buffer to the

dispensed compound (rather than compound to buffer) maximizes the dilution gradient,

preventing transient high-concentration nucleation.

Protocol B: Formulation for Preclinical In Vivo Dosing
(Murine Oral Gavage)
To evaluate the PK/PD profile of this fragment or its derivatives, a lipid-free, cyclodextrin-based

formulation is recommended to avoid the gastrointestinal variability associated with lipid

vehicles.
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Vehicle Preparation: Dissolve 20 g of Hydroxypropyl-β-cyclodextrin (HP-β-CD) in 80 mL of

sterile 0.9% saline. Stir until completely clear, then adjust the volume to 100 mL.

Compound Integration: Weigh the required amount of compound (e.g., 10 mg for a 10

mg/mL dose).

Wetting: Add 5% (v/v) of N-Methyl-2-pyrrolidone (NMP) or DMSO to wet the powder and

disrupt the crystal lattice.

Complexation: Slowly add the 20% HP-β-CD vehicle while vortexing vigorously.

QC Step (DLS): Analyze a 10 µL sample via Dynamic Light Scattering. A monodisperse peak

at <10 nm confirms successful inclusion complex formation, ensuring uniform absorption in

the murine gut.

System Workflows and Mechanistic Visualizations
The following diagrams map the logical progression of the formulation QC workflow and the

biological mechanism of action for the resulting assays.

Solid Compound
(CAS: 857969-72-3)

10 mM DMSO Stock
(Anhydrous, 25°C)

 Add DMSO Acoustic Dispensing
(Echo 550)

 Nanoliter transfer Aqueous Buffer
(+ 0.01% CHAPS)

 Dilution DLS / LC-MS QC
(Check Aggregation)

 Validation In Vitro Assay
(EGFR / FAK)

 Pass QC

Click to download full resolution via product page

Caption: Workflow for the preparation and quality control of 5-(2-Imidazolyl)-4-methylthiazole
assay formulations.
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Caption: Mechanism of action for thiazole-imidazole derivatives inhibiting EGFR/FAK mediated

survival pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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